1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde

• Molecular Formula: C9H16OS
• Molecular Weight: 172.29 g/mol
• IUPAC Name: 1-(2-methylsulfanylethyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C9H16OS/c1-11-7-6-9(8-10)4-2-3-5-9/h8H,2-7H2,1H3
• InChI Key: MQEPOHPFBANRJP-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1(CCCC1)C=O

Description

1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde is a cyclopentane-derived aldehyde featuring a methylsulfanyl-ethyl substituent. Its structure combines a rigid cyclopentane core with a reactive aldehyde group and a sulfur-containing side chain, making it a versatile intermediate in organic synthesis. The methylsulfanyl (-SMe) group contributes to its electron-rich character, influencing its reactivity in cyclocondensation and nucleophilic addition reactions. Applications span pharmaceuticals, agrochemicals, and materials science, particularly in constructing heterocyclic systems or metal-complexing ligands.

Preparation Methods

The synthesis of 1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with 2-(methylsulfanyl)ethylmagnesium bromide, followed by oxidation to introduce the aldehyde group. The reaction conditions typically include the use of anhydrous solvents and controlled temperatures to ensure high yield and purity.

Industrial production methods may involve the use of continuous flow reactors to optimize reaction conditions and scale up the synthesis process. These methods focus on maximizing efficiency and minimizing waste, making the production of this compound more sustainable.

Chemical Reactions Analysis

1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methylsulfanyl group can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations. Major products formed from these reactions include carboxylic acids, primary alcohols, and substituted cyclopentane derivatives.

Scientific Research Applications

1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in studies involving enzyme inhibition and protein-ligand interactions due to its unique structural features.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific biological pathways is required.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Mechanism of Action

The mechanism by which 1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde exerts its effects involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to the modulation of enzyme activity. The methylsulfanyl group can participate in redox reactions, influencing cellular oxidative stress pathways. These interactions can result in changes in cellular signaling and metabolic processes.

Comparison with Similar Compounds

Key Observations :

• Aldehyde vs. Carboxylate : The aldehyde group in the target compound enhances electrophilicity, enabling Schiff base formation (absent in carboxylate analogues like the methyl cyclopentane-carboxylate derivative in ).
• Sulfur Oxidation State : Unlike Thioridazine 5-Sulfoxide (sulfoxide, S=O), the methylsulfanyl group (-SMe) in the target compound is less polarizable, reducing oxidative instability but limiting hydrogen-bonding capacity .
• Core Rigidity: Cyclopentane provides conformational rigidity compared to flexible phenothiazine or fused thiopyrano-thienopyrimidine systems .

Biological Activity

1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde is a compound of interest in the field of medicinal chemistry due to its potential biological activities. This article aims to synthesize existing research findings on the biological activity of this compound, including its antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The molecular structure of 1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde can be represented as follows:

• Molecular Formula : C₉H₁₄OS
• Molecular Weight : 170.28 g/mol

The compound contains a cyclopentane ring substituted with a methylsulfanyl group and an aldehyde functional group, which may contribute to its biological activity.

Antimicrobial Activity

Research has shown that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have identified that cyclic carbaldehydes can act against various pathogens. The antimicrobial activity is often attributed to the ability of these compounds to disrupt microbial membranes or inhibit essential enzymes.

Pathogen	Activity	Reference
Staphylococcus aureus	Inhibitory
Escherichia coli	Moderate
Pseudomonas aeruginosa	Weak

Anticancer Activity

The anticancer potential of 1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde has not been extensively studied, but related compounds have demonstrated promising results in inhibiting cancer cell proliferation. For example, small molecular weight bioactive compounds have shown dual roles as antimicrobial and anticancer agents.

A study indicated that certain cyclic compounds can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle regulators.

Case Studies

• Study on Anticancer Effects :
  A recent investigation into similar cyclic aldehydes revealed that they exhibited significant cytotoxicity against prostate cancer cell lines (PC3). The study utilized LC-MS analysis to identify active compounds and their mechanisms of action, suggesting that structural features such as the presence of sulfur groups enhance biological activity.
• Antimicrobial Peptides :
  Research on bioactive peptides derived from microbial sources highlighted the potential of structurally related compounds in exhibiting both antimicrobial and anticancer properties. The peptides showed selective action against cancer cells while sparing normal cells, indicating a therapeutic window for further exploration.

The biological activities of 1-[2-(Methylsulfanyl)ethyl]cyclopentane-1-carbaldehyde may involve several mechanisms:

• Membrane Disruption : Similar compounds have been shown to disrupt bacterial membranes, leading to cell lysis.
• Apoptosis Induction : Some studies suggest that such compounds can trigger apoptotic pathways in cancer cells by activating caspases.
• Enzyme Inhibition : The aldehyde functional group may play a role in inhibiting key enzymes involved in microbial metabolism or cancer cell proliferation.